![molecular formula C22H23N3O4S B2446572 N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)-3-(phenylsulfonyl)propanamide CAS No. 1207059-90-2](/img/structure/B2446572.png)
N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)-3-(phenylsulfonyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)-3-(phenylsulfonyl)propanamide, also known as OP3P, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. OP3P is a small molecule that belongs to the class of compounds known as pyridazinones.
Scientific Research Applications
Inflammatory Bowel Disease (IBD) Treatment :
- Sulphasalazine, a compound structurally related to N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)-3-(phenylsulfonyl)propanamide, has been extensively used in treating IBD, specifically ulcerative colitis and Crohn's disease. The therapeutic effectiveness of sulphasalazine is attributed to the 5-aminosalicylic acid (5-ASA) moiety, which exerts its action locally in the intestine. The formulation aims to ensure the release of 5-ASA in the terminal ileum and colon, the primary sites of inflammation in IBD patients. Clinical studies have confirmed the efficacy of 5-ASA in inducing remission in acute ulcerative colitis and maintaining remission, highlighting the significance of structurally related compounds in IBD treatment (Thomson, 1991), (Watkinson, 2012).
Chemical Synthesis and Biological Activities :
- The synthesis and biological activities of related compounds, such as 1,2-oxazines and 1,2-benzoxazines, have been reviewed, demonstrating the potential for diverse biological applications. These compounds can be synthesized via dehydration of dihydro-hydroxy-oxazines, emphasizing the versatility of these chemical structures in synthetic chemistry and their relevance in medicinal applications (Sainsbury, 1991).
Antioxidant Capacity Assessment :
- The ABTS/PP decolorization assay, commonly used to assess the antioxidant capacity of compounds, provides a method to elucidate the reaction pathways of antioxidants. This assay highlights the diverse chemical interactions and the potential of structurally complex compounds, such as this compound, in contributing to or affecting antioxidant activities (Ilyasov et al., 2020).
Potential for Therapeutic Applications :
- The structural complexity of this compound suggests potential for therapeutic applications, as seen in the research on phenothiazines and related compounds. These investigations have led to the discovery of compounds with promising biological activities, such as antibacterial, anticancer, antiviral, anti-inflammatory, and antimalarial properties, highlighting the potential of structurally complex molecules in diverse therapeutic areas (Pluta et al., 2011).
properties
IUPAC Name |
3-(benzenesulfonyl)-N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O4S/c26-21(14-17-30(28,29)19-10-5-2-6-11-19)23-15-7-16-25-22(27)13-12-20(24-25)18-8-3-1-4-9-18/h1-6,8-13H,7,14-17H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOBPALPKOQIXRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNC(=O)CCS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.